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Compound of Interest

Compound Name: Pyrrolidone carboxylic acid

Cat. No.: B1241020

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal
of Pyrrolidone Carboxylic Acid (PCA), also known as Pyroglutamic Acid. Adherence to these
procedural guidelines is essential for ensuring laboratory safety and minimizing exposure risks.

Hazard Identification and Risk Assessment

Pyrrolidone Carboxylic Acid is classified as a substance that can cause skin and serious eye
irritation.[1] It may also cause respiratory irritation[1]. Ingestion is harmful[1]. Therefore, a
thorough risk assessment must be conducted before any handling of this chemical.

Hazard Summary:
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Hazard Classification Precautionary Statement
Acute Oral Toxicity Category 4 H302: Harmful if swallowed[1]
Skin Irritation Category 2 H315: Causes skin irritation[1]
o H319: Causes serious eye
Eye Irritation Category 2A o
irritation[1]

) o H335: May cause respiratory

Respiratory Irritation Category 3

irritation[1]

Personal Protective Equipment (PPE) Selection

The selection of appropriate PPE is the most critical step in mitigating the risks associated with
handling Pyrrolidone Carboxylic Acid. The following table summarizes the required PPE.

PPE Requirements for Handling Pyrrolidone Carboxylic Acid:
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Body Part

PPE Specification

Rationale and Best
Practices

Eyes and Face

Safety glasses with side-
shields or chemical safety
goggles.[2] A face shield is
recommended when there is a
significant risk of splashing.[3]

[4]

Protects against splashes and
dust that can cause serious
eye irritation.[1][5] Standard
eyeglasses are not a
substitute.[6]

Skin and Body

Chemical-resistant gloves
(Nitrile or Neoprene
recommended).[7] A chemical-
resistant apron and long-
sleeved clothing are also

required.[2]

Prevents skin contact which
can cause irritation.[1] Ensure
gloves are inspected before
each use and disposed of
properly after handling the
chemical.[1][8]

Respiratory

An effective dust mask or a
NIOSH/MSHA approved
respirator should be used if
dust is generated or if working

in a poorly ventilated area.[2]

[5]

Protects against inhalation of
dust or aerosols which may
cause respiratory tract
irritation.[1][9]

Glove Chemical Compatibility:

Glove Material

Chemical Resistance to Acids (General)

Nitrile Good to Excellent[7][10]
Neoprene Good[7]
Natural Rubber (Latex) Good[7]

Butyl Rubber

Excellent for strong acids[7]

Polyvinyl Chloride (PVC)

Fair to Poor
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Note: It is crucial to consult the glove manufacturer's specific chemical resistance data for
Pyrrolidone Carboxylic Acid.

Safe Handling and Operational Workflow

A systematic approach to handling Pyrrolidone Carboxylic Acid is essential to maintain a

safe laboratory environment.

Workflow for Safe Handling of Pyrrolidone Carboxylic Acid:
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Caption: A step-by-step workflow for the safe handling of Pyrrolidone Carboxylic Acid.
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Emergency Procedures

In the event of an accidental exposure or spill, immediate and appropriate action is critical.
First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[9] Seek immediate medical attention.[5][11]

o Skin Contact: Remove contaminated clothing and shoes.[9] Flush skin with plenty of soap
and water for at least 15 minutes.[9][11] Seek medical attention if irritation persists.[5]

« Inhalation: Move the person to fresh air.[9][11] If not breathing, give artificial respiration.[9]
Seek medical attention.[1]

« Ingestion: Do NOT induce vomiting.[9] If the person is conscious and alert, rinse their mouth
and have them drink 2-4 cupfuls of water.[9] Seek immediate medical attention.[1]

Spill Response Decision Tree:

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://pim-resources.coleparmer.com/sds/95161.pdf
https://www.fishersci.com/store/msds?partNumber=AC459110050&productDescription=PYRROLIDINE-3-CARBOXYLIC+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.lobachemie.com/lab-chemical-msds/MSDS-s2pyrrolidone5carboxylic-acid-CASNO-98-79-5517P-EN.aspx
https://pim-resources.coleparmer.com/sds/95161.pdf
https://pim-resources.coleparmer.com/sds/95161.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-s2pyrrolidone5carboxylic-acid-CASNO-98-79-5517P-EN.aspx
https://www.fishersci.com/store/msds?partNumber=AC459110050&productDescription=PYRROLIDINE-3-CARBOXYLIC+5GR&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/95161.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-s2pyrrolidone5carboxylic-acid-CASNO-98-79-5517P-EN.aspx
https://pim-resources.coleparmer.com/sds/95161.pdf
https://www.capotchem.cn/doc/msds_149-87-1.do
https://pim-resources.coleparmer.com/sds/95161.pdf
https://pim-resources.coleparmer.com/sds/95161.pdf
https://www.capotchem.cn/doc/msds_149-87-1.do
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1241020?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Chemical Spill Occurs
Is the spill large or in a poorly ventilated area?

Contain the spill with absorbent material. Seek assistance from a trained individual or supervisor.

Neutralize with an appropriate agent (e.g., sodium bicarbonate for acids).
Collect residue with spark-proof tools into a labeled hazardous waste container.

Decontaminate the spill area with soap and water.

Click to download full resolution via product page

Caption: A decision tree for responding to a Pyrrolidone Carboxylic Acid spill.

Spill Cleanup Protocol:

« Evacuate and Alert: Notify personnel in the immediate area and evacuate if necessary.[12]
[13]
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» Control and Contain: If safe to do so, control the source of the spill.[14] Use an inert
absorbent material like vermiculite or sand to contain the spill.[9]

o Neutralize: For acidic spills, cautiously neutralize with a suitable agent such as sodium
bicarbonate, working from the outside in.[12]

o Cleanup: Once absorbed and neutralized, use non-sparking tools to collect the material into
a designated, labeled hazardous waste container.[15]

o Decontaminate: Clean the spill area with soap and water.[12][14]

Disposal Plan

Proper disposal of Pyrrolidone Carboxylic Acid and contaminated materials is essential to
prevent environmental contamination and ensure regulatory compliance.

Disposal Workflow:

Generate PCA Waste

i

Collect in a labeled, sealed, and compatible waste container.

i

Store in a designated, well-ventilated, and secure area.

i

Dispose through a licensed professional waste disposal service.

i

Maintain records of disposal.
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Caption: A workflow for the proper disposal of Pyrrolidone Carboxylic Acid waste.

Disposal Guidelines:

o Waste Collection: All waste materials, including unused product, contaminated absorbents,
and PPE, must be collected in a clearly labeled, sealed, and chemically compatible
container.

o Disposal Method: Do not dispose of Pyrrolidone Carboxylic Acid down the drain.[5] All
waste must be disposed of through a licensed professional waste disposal service in
accordance with local, state, and federal regulations.[8]

o Contaminated Packaging: Dispose of contaminated packaging as unused product.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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